Cas no 109880-16-2 (Hexanoic acid,6-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Hexanoic acid,6-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 109880-16-2
• MF: C₁₂H₁₇BrN₂O₅
• MW: 349.177782773972
• CID: 128600
• PubChem ID: 53482055
• Update Time: 2025-04-18

Hexanoic acid,6-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(2-bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• Acetamide,2-bromo-N-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]- (9CI)
• (2,5-dioxopyrrolidin-1-yl) 6-[(2-bromoacetyl)amino]hexanoate
• SUCCINIMIDYL-6-(BROMOACETAMIDO)CAPROATE
• Hexanoic acid,6-[(2- bromoacetyl)amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• 2-Bromo-N-{6-[(2,5-dioxopyrrolidin-1-yl)oxy]-6-oxohexyl}acetamide
• AKOS015909480
• 109880-16-2
• DTXSID70703859
• FT-0604057
• SCHEMBL3705350
• Hexanoic acid,6-[(2-bromoacetyl)amino]-,2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Dioxopyrrolidin-1-yl 6-(2-bromoacetamido)hexanoate

• Inchi： 1S/C12H17BrN2O5/c13-8-9(16)14-7-3-1-2-4-12(19)20-15-10(17)5-6-11(15)18/h1-8H2,(H,14,16)
• InChI Key： OOBXEDBTFDLRPM-UHFFFAOYSA-N
• SMILES： BrCC(NCCCCCC(=O)ON1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 348.03211
• Monoisotopic Mass: 348.03208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.78